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Compound of Interest

Compound Name: (S)-(-)-2-Methoxypropionitrile

CAS No.: 64531-49-3

Cat. No.: B016508 Get Quote

This guide provides an in-depth technical overview of (S)-(-)-2-Methoxypropionitrile, a

valuable chiral building block for researchers, medicinal chemists, and professionals in drug

development and agrochemical synthesis. With full editorial control, this document is structured

to deliver field-proven insights and actionable data, moving beyond a simple datasheet to

explain the causality behind its application and analysis.

Strategic Importance of (S)-(-)-2-
Methoxypropionitrile in Chiral Synthesis
Chirality is a fundamental principle in pharmacology and material science, where the three-

dimensional arrangement of atoms in a molecule can dictate its biological activity, efficacy, and

safety.[1] (S)-(-)-2-Methoxypropionitrile (CAS 64531-49-3) is an enantiomerically pure nitrile

that serves as a versatile C3 synthon. Its utility lies in the stereodefined methoxy-substituted

stereocenter at the C2 position, which can be strategically incorporated into larger, more

complex molecules.

The nitrile group is a particularly useful functional group in organic synthesis, serving as a

precursor to amines, carboxylic acids, amides, and ketones.[2] The presence of a chiral center

alpha to the nitrile allows for the construction of stereochemically defined products, which is

critical in the development of single-enantiomer drugs that exhibit improved therapeutic indices

and reduced side effects compared to their racemic counterparts.[1]
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Commercial Availability and Sourcing
(S)-(-)-2-Methoxypropionitrile is a specialty chemical available from a select number of

suppliers. It is typically produced on a small scale (mg to g) for research and development

purposes, which is reflected in its pricing. Researchers should plan for longer lead times and

higher costs compared to more common achiral reagents.

Table 1: Representative Suppliers and Indicative Pricing

Supplier
Product
Name

CAS
Number

Purity Quantity
Indicative
Price (USD)

AK Scientific,

Inc.

(2S)-2-

Methoxyprop

anenitrile

64531-49-3 >95% 1 g $651

American

Custom

Chemicals

Corp.

(S)-(-)-2-

METHOXYP

ROPIONITRI

LE

64531-49-3 95.00% 500 mg $750.75

Medical

Isotopes, Inc.

(S)-(-)-2-

Methoxypropi

onitrile

64531-49-3 Not Specified 1 g $975

Toronto

Research

Chemicals

(TRC)

(S)-(-)-2-

Methoxypropi

onitrile

64531-49-3 Not Specified 250 mg $135

Note: Prices are subject to change and are provided for estimation purposes only. Please

contact suppliers directly for current pricing and availability.

Physicochemical Properties and Specifications
Understanding the physical and chemical properties of (S)-(-)-2-Methoxypropionitrile is

essential for its proper handling, use in reactions, and purification.

Table 2: Physicochemical Properties
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Property Value Source

CAS Number 64531-49-3 ChemicalBook

Molecular Formula C₄H₇NO ChemicalBook

Molecular Weight 85.10 g/mol ChemicalBook

Appearance Clear Colourless Oil ChemicalBook

Boiling Point 113 °C (estimate) ChemicalBook

Density 1.041 g/cm³ (estimate) ChemicalBook

Refractive Index 1.434 (estimate) ChemicalBook

Storage Temperature 2-8°C (Refrigerator) ChemicalBook

Quality Control and Certificate of Analysis (CoA)
For any application in drug development or regulated synthesis, a Certificate of Analysis is a

non-negotiable document. While a specific CoA for (S)-(-)-2-Methoxypropionitrile was not

publicly available, a representative CoA for such a chiral intermediate would typically include

the following parameters:

Appearance: Conformance to the expected physical state (e.g., Clear, colorless liquid).

Identity (by ¹H NMR and ¹³C NMR): Conformance to the known spectral data, confirming the

molecular structure.

Purity (by GC or HPLC): Typically ≥95%, indicating the percentage of the desired compound.

Enantiomeric Excess (ee) (by Chiral HPLC or Chiral GC): This is the most critical parameter,

specifying the degree of enantiomeric purity (e.g., ≥98% ee).

Specific Rotation ([α]D): The measured optical rotation, which confirms the enantiomer (e.g.,

negative value for the (S)-(-) isomer).

Water Content (by Karl Fischer): To ensure the absence of water, which can interfere with

many reactions.
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Researchers must request and scrutinize the lot-specific CoA from the supplier before use to

ensure it meets the stringent requirements of their synthesis.

Safety, Handling, and Storage
While a specific Safety Data Sheet (SDS) for the (S)-enantiomer (CAS 64531-49-3) is not

readily available, the hazard profile can be reasonably inferred from the data for racemic 2-

Methoxypropanenitrile (CAS 33695-59-9).[3]

GHS Hazard Statements (Inferred):

H226: Flammable liquid and vapor.[3]

H302: Harmful if swallowed.[3]

H312: Harmful in contact with skin.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H332: Harmful if inhaled.[3]

H335: May cause respiratory irritation.[3]

Precautionary Measures:

Handling: Work in a well-ventilated fume hood. Wear appropriate personal protective

equipment (PPE), including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab

coat. Avoid breathing vapors.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

heat and ignition sources. Recommended storage is at refrigerator temperatures (2-8°C).

Disposal: Dispose of in accordance with local, state, and federal regulations for hazardous

chemical waste.

Enantioselective Synthesis Strategies
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The synthesis of enantiomerically pure (S)-(-)-2-Methoxypropionitrile is a non-trivial task. A

highly effective and modern approach is the asymmetric hydrocyanation of a suitable prochiral

substrate, such as methyl vinyl ether. This method allows for the direct installation of both the

nitrile and the chiral center in a single, stereocontrolled step.

One of the most promising strategies is the use of a chiral Brønsted acid catalyst to mediate

the reaction between a vinyl ether and a cyanide source like trimethylsilyl cyanide (TMSCN).[2]

Exemplary Asymmetric Synthesis Protocol
The following protocol is based on the principles of chiral Brønsted acid-catalyzed

hydrocyanation of vinyl ethers.[2] This represents a plausible and state-of-the-art method for

accessing the target molecule.

Reaction Scheme: Methyl Vinyl Ether + TMSCN --(Chiral Brønsted Acid)--> (S)-(-)-2-
Methoxypropionitrile

Step-by-Step Methodology:

Catalyst Preparation: In a flame-dried, argon-purged reaction vessel, dissolve the chiral

Brønsted acid catalyst (e.g., a chiral phosphoric acid derivative, ~0.03 equivalents) in an

anhydrous, non-coordinating solvent such as trifluorotoluene (PhCF₃).

Reagent Addition: Add trimethylsilyl cyanide (TMSCN, ~2.0 equivalents) to the catalyst

solution. Stir the mixture at room temperature for 10 minutes to allow for catalyst activation.

Cooling: Cool the reaction mixture to the optimized temperature (e.g., -25 °C) using a

suitable cooling bath.

Substrate Addition: Slowly add a solution of methyl vinyl ether (1.0 equivalent) in PhCF₃ to

the cooled reaction mixture dropwise over a period of 30 minutes.

Reaction Monitoring: Stir the reaction at -25 °C and monitor its progress by thin-layer

chromatography (TLC) or a suitable in-process analytical method (e.g., GC-MS) until the

starting material is consumed.
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Quenching: Upon completion, quench the reaction by adding a small amount of a basic

solution, such as triethylamine (Et₃N), followed by a saturated sodium bicarbonate (NaHCO₃)

solution.

Workup: Allow the mixture to warm to room temperature. Extract the aqueous phase with a

suitable organic solvent (e.g., dichloromethane) multiple times. Combine the organic layers,

dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel to yield

the enantiomerically enriched (S)-(-)-2-Methoxypropionitrile.

Chiral Analysis: Determine the enantiomeric excess (ee) of the purified product using chiral

HPLC or chiral GC analysis.
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Asymmetric Synthesis Workflow

1. Prepare Chiral
Brønsted Acid Catalyst

2. Add TMSCN
(Cyanide Source)

3. Cool Mixture
(-25 °C)

4. Add Methyl Vinyl Ether
(Substrate)

5. Monitor Reaction
(TLC / GC-MS)

6. Quench Reaction
(Et3N / NaHCO3)

7. Aqueous Workup
& Extraction

8. Flash Chromatography

9. Chiral HPLC/GC
Analysis

Click to download full resolution via product page

Diagram of the enantioselective synthesis workflow.
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Applications in Drug Development & Advanced
Synthesis
(S)-(-)-2-Methoxypropionitrile is a high-value intermediate used in the synthesis of complex

chiral molecules, particularly in the pharmaceutical and agrochemical industries.[4][5]

Key Intermediate in Pharmaceutical Synthesis
Chiral nitriles are crucial components in the synthesis of many active pharmaceutical

ingredients (APIs). While direct public-domain examples for (S)-(-)-2-Methoxypropionitrile are

scarce, its structural motif is highly relevant. For instance, the related cyanohydrin moiety is a

key feature in the structure of Odanacatib, an investigational drug for osteoporosis that acts as

a cathepsin K inhibitor.[6][7] The synthesis of such complex molecules often relies on the

stereospecific coupling of chiral building blocks.[8] The (S)-2-methoxypropionitrile scaffold

provides a robust platform for introducing a chiral C-N or C-C bond alpha to a latent carboxylic

acid or amine functionality.

(S)-(-)-2-Methoxypropionitrile
(Chiral Building Block)

Reduction of Nitrile

Hydrolysis of Nitrile

Nucleophilic Addition
to Nitrile

Chiral Primary Amine

Chiral Carboxylic Acid

Chiral Ketone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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